Cas no 56025-86-6 (7-\u200bBenzyl-\u200b3-\u200bmethyl-\u200b1H-\u200bpurine-\u200b2,\u200b6(3H,\u200b7H)\u200b-\u200bdione)

• Product Name: 7-\u200bBenzyl-\u200b3-\u200bmethyl-\u200b1H-\u200bpurine-\u200b2,\u200b6(3H,\u200b7H)\u200b-\u200bdione
• CAS No: 56025-86-6
• MF: C₁₃H₁₂N₄O₂
• MW: 256.25998210907
• CID: 350037
• PubChem ID: 685630
• Update Time: 2025-04-19

7-\u200bBenzyl-\u200b3-\u200bmethyl-\u200b1H-\u200bpurine-\u200b2,\u200b6(3H,\u200b7H)\u200b-\u200bdione Chemical and Physical Properties

Names and Identifiers

• 7-Benzyl-3-methyl-1H-purine-2,6(3H,7H)-dione
• 1H-Purine-2,6-dione, 3,7-dihydro-3-methyl-7-(phenylmethyl)-
• 001319
• 3-methyl-7-benzyl-1,3,7-trihydropurine-2,6-dione
• 3-methyl-7-benzylxanthine
• 7-Benzyl-3-me
• 7-benzyl-3-methyl-3,7-dihydro-purine-2,6-dione
• 7-Benzyl-3-methyl-3,7-dihydropurine-2,6-dione
• 7-Benzyl-3-methyl-xanthin
• 7-Benzyl-3-methylxanthine
• AC1LEG3F
• ChemDiv1_027535
• Oprea1_158654
• SBB001646
• SureCN2795748
• ZERO
• AMY2882
• 7-benzyl-3-methylpurine-2,6-dione
• 7-benzyl-3-methyl-3,7-dihydro-1H-purine-2,6-dione
• NCGC00297373-01
• Purine-2,6-dione, 7-benzyl-3-methyl-3,7-dihydro-
• SR-01000524014-1
• HMS665D13
• 1h-purine-2,6-dione,3,7-dihydro-3-methyl-7-(phenylmethyl)-
• AKOS005520948
• CS-0322918
• SCHEMBL2795748
• DTXSID80350671
• SR-01000524014
• 7-benzyl-3-methyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione
• 56025-86-6
• 3-methyl-7-(phenylmethyl)-3,7-dihydro-1H-purine-2,6-dione
• AB01289658-01
• 7-\u200bBenzyl-\u200b3-\u200bmethyl-\u200b1H-\u200bpurine-\u200b2,\u200b6(3H,\u200b7H)\u200b-\u200bdione

• MDL： MFCD00981459
• Inchi： 1S/C13H12N4O2/c1-16-11-10(12(18)15-13(16)19)17(8-14-11)7-9-5-3-2-4-6-9/h2-6,8H,7H2,1H3,(H,15,18,19)
• InChI Key： NGGPQVDOOZWSIG-UHFFFAOYSA-N
• SMILES： O=C1C2=C(N=CN2CC2C=CC=CC=2)N(C)C(N1)=O

Computed Properties

• Exact Mass: 256.09616
• Monoisotopic Mass: 256.09602564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 381
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 67.2Ų

Experimental Properties

• Density: 1.4±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: No data available
• Flash Point: No data available
• PSA: 67.23

7-\u200bBenzyl-\u200b3-\u200bmethyl-\u200b1H-\u200bpurine-\u200b2,\u200b6(3H,\u200b7H)\u200b-\u200bdione Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Xanthines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazopyrimidines Purines and purine derivatives Xanthines